Welcome to the BenchChem Online Store!
molecular formula C12H9NO2 B8813832 6-Phenoxypicolinaldehyde CAS No. 68523-22-8

6-Phenoxypicolinaldehyde

Cat. No. B8813832
M. Wt: 199.20 g/mol
InChI Key: YZFJCORZVYKNLY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US04338326

Procedure details

A solution containing 21.0 ml of dry DMSO in 150 ml of dry CH2Cl2 under an atmosphere of nitrogen was cooled to -75° (internal). To this reaction mixture was then added 31.0 g of trifluoroactic anhydride at such a rate to maintain the temperature below -60° (internal). After the addition was complete the reaction mixture was stirred at -75° for 20 min. To the resulting mixture was added a solution containing 29.25 g of 6-phenoxypyridine-2-pyridinemethanol in 150 ml CH2Cl2. During this addition the internal temperature was not allowed to rise above -60° C. After stirring this reaction mixture for 1 hr. at -75° C., 90 ml of triethylamine was added. The cooling bath was removed and the reaction mixture was allowed to warm to room temperature. The reaction mixture was diluted with 1 L of ether and washed four times with H2O. After drying over anhydrous Na 2 SO4, removal of the solvents afforded 29.31 g of dark oil. This material was treated with decolorizing carbon and recrystallized from hexane-ethyl acetate to afford 21.50 g of the desired crystalline aldehyde.
Name
Quantity
21 mL
Type
reactant
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One
Quantity
31 g
Type
reactant
Reaction Step Two
Name
6-phenoxypyridine 2-pyridinemethanol
Quantity
29.25 g
Type
reactant
Reaction Step Three
Quantity
150 mL
Type
solvent
Reaction Step Three
Quantity
90 mL
Type
reactant
Reaction Step Four

Identifiers

REACTION_CXSMILES
CS(C)=O.FC(F)(F)[C:7](OC(=O)C(F)(F)F)=[O:8].[O:18]([C:25]1[N:30]=[CH:29][CH:28]=[CH:27][CH:26]=1)[C:19]1[CH:24]=[CH:23][CH:22]=[CH:21][CH:20]=1.N1C=CC=CC=1CO.C(N(CC)CC)C>C(Cl)Cl>[O:18]([C:25]1[N:30]=[C:29]([CH:7]=[O:8])[CH:28]=[CH:27][CH:26]=1)[C:19]1[CH:20]=[CH:21][CH:22]=[CH:23][CH:24]=1 |f:2.3|

Inputs

Step One
Name
Quantity
21 mL
Type
reactant
Smiles
CS(=O)C
Name
Quantity
150 mL
Type
solvent
Smiles
C(Cl)Cl
Step Two
Name
Quantity
31 g
Type
reactant
Smiles
FC(C(=O)OC(C(F)(F)F)=O)(F)F
Step Three
Name
6-phenoxypyridine 2-pyridinemethanol
Quantity
29.25 g
Type
reactant
Smiles
O(C1=CC=CC=C1)C1=CC=CC=N1.N1=C(C=CC=C1)CO
Name
Quantity
150 mL
Type
solvent
Smiles
C(Cl)Cl
Step Four
Name
Quantity
90 mL
Type
reactant
Smiles
C(C)N(CC)CC

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
was stirred at -75° for 20 min
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
was cooled to -75° (internal)
TEMPERATURE
Type
TEMPERATURE
Details
to maintain the temperature below -60° (internal)
ADDITION
Type
ADDITION
Details
After the addition
ADDITION
Type
ADDITION
Details
To the resulting mixture was added a solution
ADDITION
Type
ADDITION
Details
During this addition the internal temperature
CUSTOM
Type
CUSTOM
Details
to rise above -60° C
STIRRING
Type
STIRRING
Details
After stirring this reaction mixture for 1 hr
Duration
1 h
CUSTOM
Type
CUSTOM
Details
The cooling bath was removed
ADDITION
Type
ADDITION
Details
The reaction mixture was diluted with 1 L of ether
WASH
Type
WASH
Details
washed four times with H2O
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
After drying over anhydrous Na 2 SO4, removal of the solvents

Outcomes

Product
Details
Reaction Time
20 min
Name
Type
product
Smiles
O(C1=CC=CC=C1)C1=CC=CC(=N1)C=O
Measurements
Type Value Analysis
AMOUNT: MASS 29.31 g
YIELD: CALCULATEDPERCENTYIELD 141%

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
© Copyright 2024 BenchChem. All Rights Reserved.